Cas no 2306272-73-9 (tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate)

• Product Name: tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate
• CAS No: 2306272-73-9
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5280598
• Update Time: 2026-03-09

tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[5.5]undecane-1-carboxylic acid, 8-amino-, 1,1-dimethylethyl ester
• tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate

• Inchi： 1S/C15H28N2O2/c1-14(2,3)19-13(18)17-10-5-4-8-15(17)9-6-7-12(16)11-15/h12H,4-11,16H2,1-3H3
• InChI Key： LBLHAUOGAHZWSF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2(CCCC(N)C2)CCCC1

Additional information on tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate

tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2306272-73-9, known as tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique spirocyclic structure, which consists of two fused five-membered rings sharing a single atom, creating a rigid and stable framework. The presence of the tert-butyl group and the amino functionality introduces additional complexity to the molecule, making it a versatile building block for various applications.

Recent studies have highlighted the potential of tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties. The spirocyclic core has been shown to exhibit favorable interactions with biological targets, such as proteins and enzymes, due to its rigid structure and ability to adopt specific conformations. Researchers have also explored the use of this compound as a precursor for synthesizing more complex molecules, leveraging its functional groups for further chemical modifications.

The synthesis of tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is often achieved through intramolecular cyclization reactions, where carefully designed precursors undergo ring-forming processes under specific reaction conditions. The introduction of the tert-butyl and amino groups is strategically planned to ensure optimal reactivity and selectivity during the synthesis. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structure and purity of the final product.

In terms of applications, tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate has shown promise in the development of biologically active compounds with potential therapeutic benefits. For instance, its ability to act as a scaffold for drug design has led to its use in creating molecules that target various disease states, including cancer and neurodegenerative disorders. The amino group within the structure can serve as a site for further functionalization, enabling the attachment of additional bioactive moieties that enhance the molecule's efficacy and selectivity.

Moreover, the spiro[5.5]undecane framework has been recognized for its potential in materials science applications, particularly in the creation of advanced materials with tailored mechanical and electronic properties. The rigid nature of the spirocyclic core makes it an ideal candidate for constructing materials with high thermal stability and mechanical robustness. Recent advancements in polymer chemistry have explored the incorporation of this compound into polymeric networks, resulting in materials that exhibit enhanced performance under extreme conditions.

From an environmental standpoint, tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate has been studied for its biodegradability and eco-friendly properties. Researchers have investigated methods to synthesize this compound using sustainable practices, such as green chemistry principles and catalytic processes that minimize waste generation. These efforts align with global initiatives aimed at reducing environmental impact while maintaining high standards of chemical innovation.

In conclusion, tert-butyl 10-amino-1-azaspiro[5.5]undecane-1-carboxylate stands out as a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with cutting-edge synthetic methodologies and innovative research directions, position it as a key player in advancing scientific knowledge and technological progress.